Cas no 126342-34-5 (1-(3-Bromophenyl)-butanol)

1-(3-Bromophenyl)-butanol structure
1-(3-Bromophenyl)-butanol structure
Product Name:1-(3-Bromophenyl)-butanol
CAS No:126342-34-5
MF:C10H13BrO
MW:229.113622426987
CID:2133256
Update Time:2023-08-04

1-(3-Bromophenyl)-butanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)butan-1-ol
    • 1-(3-bromophenyl)-butanol
    • AGCGZPRKKYCHPL-UHFFFAOYSA-N
    • 1-(3-Bromophenyl)-butanol
    • Inchi: 1S/C10H13BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,10,12H,2,4H2,1H3
    • InChI Key: AGCGZPRKKYCHPL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(CCC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Topological Polar Surface Area: 20.2
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